Cas no 169677-62-7 (Pyrimidine, 2-chloro-5-(3-thienyl)-)
169677-62-7 structure
Product Name:Pyrimidine, 2-chloro-5-(3-thienyl)-
CAS No:169677-62-7
MF:C8H5ClN2S
MW:196.656698942184
CID:3810407
PubChem ID:12356589
Update Time:2025-04-22
Pyrimidine, 2-chloro-5-(3-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 2-chloro-5-(3-thienyl)-
- 2-Chloro-5-(3-thienyl)pyrimidine
- DB-089855
- MPWTVPSTJZXWKZ-UHFFFAOYSA-N
- 169677-62-7
- SCHEMBL8658633
-
- Inchi： 1S/C8H5ClN2S/c9-8-10-3-7(4-11-8)6-1-2-12-5-6/h1-5H
- InChI Key： MPWTVPSTJZXWKZ-UHFFFAOYSA-N
- SMILES： C1(Cl)=NC=C(C2C=CSC=2)C=N1
Computed Properties
- Exact Mass: 195.9861970Da
- Monoisotopic Mass: 195.9861970Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 54Ų
Pyrimidine, 2-chloro-5-(3-thienyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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